Cas no 2229357-33-7 (1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229357-33-7
• MF: C₁₀H₉BrF₃N
• MW: 280.084372282028
• CID: 6267169
• PubChem ID: 165798919
• Update Time: 2025-07-20

1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine
• 2229357-33-7
• [1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
• EN300-1946391

• Inchi： 1S/C10H9BrF3N/c11-6-1-2-8(12)7(3-6)9(5-15)4-10(9,13)14/h1-3H,4-5,15H2
• InChI Key： MERPDCONLNLWKD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1(CN)CC1(F)F)F

Computed Properties

• Exact Mass: 278.98705g/mol
• Monoisotopic Mass: 278.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine

1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine, identified by its CAS number 2229357-33-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclopropyl group and fluorinated aromatic rings. The presence of both bromo and fluoro substituents on the phenyl ring introduces a high degree of electronic and steric tunability, making it a valuable scaffold for the development of novel bioactive agents.

The structural features of 1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine contribute to its potential utility in drug discovery. The cyclopropyl moiety is known for its ability to enhance binding affinity and metabolic stability, while the fluorine atoms can modulate lipophilicity and metabolic pathways. These properties are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

In recent years, there has been a surge in research focused on developing fluorinated compounds for therapeutic applications. The fluorine atom's ability to influence molecular properties such as solubility, bioavailability, and binding affinity has made it an indispensable tool in medicinal chemistry. Specifically, the combination of bromo and fluoro substituents in 1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine offers a versatile platform for exploring structure-activity relationships (SAR) in drug design.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The cyclopropyl group provides a rigid scaffold that can be further functionalized to create molecules with enhanced target specificity. Additionally, the bromo and fluoro atoms serve as handles for selective chemical modifications, allowing researchers to fine-tune the pharmacological properties of derived compounds.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in drug development. Compounds like 1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine exemplify how structural complexity can be leveraged to develop drugs with improved efficacy and reduced side effects. Recent studies have demonstrated that fluorinated analogs often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts.

The synthesis of 1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine involves multi-step organic transformations that highlight the synthetic ingenuity required in modern drug discovery. Key steps typically include halogenation reactions, nucleophilic substitution, and cyclization processes. The successful preparation of this compound underscores the advancements in synthetic methodologies that have enabled the construction of increasingly complex molecular architectures.

In conclusion, 1-(5-bromo-2-fluorophenyl)-2,2-difluorocyclopropylmethanamine, with its CAS number 2229357-33-7, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential as a scaffold for drug development make it a compound of considerable interest. As research continues to uncover new therapeutic applications for fluorinated compounds, this molecule is poised to play a crucial role in the next generation of medicinal innovations.